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Compound of Interest

Compound Name: Psn-GK1

Cat. No.: B1249299

Essential Safety and Handling Guide for Psn-GK1

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the research compound Psn-GK1. As a potent glucokinase activator, understanding its
properties and potential hazards is critical for safe laboratory operations.

Chemical and Physical Properties

Psn-GK1 is a research chemical identified as a potent glucokinase activator. Its primary known
biological effect is the enhancement of glucose metabolism, which has implications for studies
related to metabolic disorders.

Property Value

(2R)-2-(4-cyclopropanesulfonylphenyl)-N-(5-
Chemical Name fluorothiazol-2-yl)-3-(tetrahydropyran-4-

yl)propionamide

CAS Number 745051-61-0
Molecular Formula C20H23FN204S:2
Molecular Weight 438.54 g/mol

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1249299?utm_src=pdf-interest
https://www.benchchem.com/product/b1249299?utm_src=pdf-body
https://www.benchchem.com/product/b1249299?utm_src=pdf-body
https://www.benchchem.com/product/b1249299?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Health Hazard Information

While a specific Safety Data Sheet (SDS) for Psn-GK1 is not publicly available, the known

pharmacological action and data from related glucokinase activators suggest the following

potential hazards.

Hazard Description
Hypoglycemia: As a glucokinase activator, Psn-
GK1 can significantly lower blood glucose
_ _ levels. Accidental exposure could lead to
Primary Risk

hypoglycemia, with symptoms including
dizziness, confusion, sweating, and in severe

cases, loss of consciousness.

Other Potential Effects

Studies on other glucokinase activators have
indicated potential effects on lipid profiles and

liver function with prolonged exposure.

Routes of Exposure

Inhalation of powder, skin contact, eye contact,

and ingestion.

Personal Protective Equipment (PPE)

Due to the lack of a specific SDS, a cautious approach to PPE is mandatory. The following

table outlines the recommended PPE for handling Psn-GK1 in a laboratory setting.
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PPE Category

Recommended Equipment

Hand Protection

Chemical-resistant gloves (e.qg., nitrile)

inspected before use.

Eye Protection

Safety glasses with side shields or safety

goggles.

Skin and Body Protection

Laboratory coat. For larger quantities or when
generating dust, consider additional protective

clothing.

Respiratory Protection

For handling powders outside of a ventilated
enclosure, a NIOSH-approved respirator is

recommended.

Operational Workflow for Safe Handling

The following diagram illustrates the standard operational workflow for safely handling Psn-

GK1, from receiving to disposal.
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Caption: Standard operational workflow for handling Psn-GK1.

Handling and Storage Procedures

Adherence to proper handling and storage protocols is crucial to maintain the integrity of Psn-
GK1 and ensure laboratory safety.

Storage

Form Storage Temperature Duration
Powder -20°C Up to 24 months[1]
In Solution (e.g., DMSO) -20°C in tightly sealed aliquots Up to 1 month[1]
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Note: Before use, allow the product to equilibrate to room temperature for at least one hour.[1]

Handling

» Engineering Controls: Handle Psn-GK1, especially in powdered form, in a chemical fume
hood or other ventilated enclosure to minimize inhalation exposure.

» Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

Disposal Plan

Proper disposal of Psn-GK1 and associated waste is essential to prevent environmental
contamination and accidental exposure.

Waste Type Disposal Method

Dispose of as chemical waste in accordance
Unused Psn-GK1 e .
with institutional and local regulations.

Contaminated Labware Decontaminate or dispose of as chemical waste.

) Dispose of in accordance with institutional
Contaminated PPE o ) )
guidelines for chemically contaminated waste.

General Guidance: Do not discharge into drains or the environment. All waste must be
collected in appropriately labeled, sealed containers.

Experimental Protocols

The following are brief outlines of common experimental procedures involving glucokinase
activators like Psn-GK1.

In Vitro Glucokinase Activity Assay

This protocol describes a method to measure the in vitro activation of glucokinase by Psn-GK1.
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Caption: Workflow for an in vitro glucokinase activity assay.

In Vivo Animal Dosing (Mouse Model)

This protocol outlines the oral administration of Psn-GK1 to mice to assess its in vivo effects.
Animal Preparation: Fast C57BI/6J mice for 5 hours with water available.

Baseline Measurement: Collect a baseline blood sample from the tail tip to measure glucose
and insulin levels.

Dosing: Administer Psn-GK1 orally at the desired concentration (e.g., 1 or 10 mg/kg) or a
vehicle control.

Post-Dose Sampling: Collect blood samples at specified time points (e.g., 15, 30, 60, 120,
and 240 minutes) to monitor changes in blood glucose.
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Mechanism of Action: Glucokinase Activation

Psn-GK1 is an allosteric activator of glucokinase (GK). The diagram below illustrates the
general signaling pathway of glucokinase activation in pancreatic 3-cells and hepatocytes.
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Caption: Psn-GK1 enhances glucokinase activity in the pancreas and liver.
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Disclaimer: This information is intended for trained laboratory personnel and is not a substitute
for a comprehensive risk assessment. Always consult your institution's safety guidelines and
protocols. A specific Safety Data Sheet for Psn-GK1 was not available at the time of this
writing; therefore, this guidance is based on the known properties of glucokinase activators and
general laboratory safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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